Cas no 886901-37-7 (N-{2-butyl(methyl)aminoethyl}-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: N-{2-butyl(methyl)aminoethyl}-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 886901-37-7
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 5476739
• Update Time: 2025-07-16

N-{2-butyl(methyl)aminoethyl}-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• BAZCTMQNLYIESC-UHFFFAOYSA-N
• 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, N-[2-(butylmethylamino)ethyl]-2-hydroxy-4-oxo-
• N-{2-butyl(methyl)aminoethyl}-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C16H22N4O3/c1-3-4-9-19(2)11-8-17-14(21)13-15(22)18-12-7-5-6-10-20(12)16(13)23/h5-7,10,22H,3-4,8-9,11H2,1-2H3,(H,17,21)
• InChI Key： BAZCTMQNLYIESC-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(=O)C(C(NCCN(CCCC)C)=O)=C(O)N=2

Additional information on N-{2-butyl(methyl)aminoethyl}-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

Comprehensive Overview of N-{2-butyl(methyl)aminoethyl}-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 886901-37-7)

The compound N-{2-butyl(methyl)aminoethyl}-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 886901-37-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrido[1,2-a]pyrimidine core, a hydroxy substituent, and a carboxamide moiety. This combination of features makes it a subject of interest in pharmaceutical and biochemical research, particularly in the context of targeted drug design and enzyme inhibition studies.

Recent trends in scientific literature and search engine queries reveal growing curiosity about small-molecule inhibitors and heterocyclic compounds, both of which are relevant to this compound. Researchers are increasingly exploring its potential applications in modulating protein-protein interactions or as a scaffold for kinase inhibitors. The presence of the 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine backbone suggests possible bioactivity, aligning with current interests in fragment-based drug discovery and computational chemistry approaches.

From a synthetic chemistry perspective, the compound's N-{2-butyl(methyl)aminoethyl} side chain introduces intriguing possibilities for structural optimization. This feature is often discussed in forums and publications focusing on structure-activity relationship (SAR) studies. Its CAS No. 886901-37-7 serves as a critical identifier in patent databases and regulatory documentation, emphasizing its uniqueness in chemical registries.

Analytical characterization of N-{2-butyl(methyl)aminoethyl}-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods are frequently searched by professionals seeking to validate or reproduce results involving this compound. The pyrido[1,2-a]pyrimidine core, in particular, has garnered attention due to its presence in various bioactive molecules with reported effects on cellular pathways.

In the context of drug development, this compound's physicochemical properties—such as solubility, logP, and hydrogen bonding capacity—are often analyzed using in silico tools. These parameters are crucial for understanding its ADMET (absorption, distribution, metabolism, excretion, and toxicity) profile, a topic dominating many pharmacology-related searches. The carboxamide group, in particular, is known to influence molecular recognition and binding affinity, making it a focal point for medicinal chemistry discussions.

As research into targeted therapies expands, compounds like N-{2-butyl(methyl)aminoethyl}-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide continue to attract attention for their potential in precision medicine. Its structural complexity aligns with current demands for multi-functional compounds capable of interacting with diverse biological targets. The scientific community's interest in scaffold hopping and molecular hybridization further underscores the relevance of such molecules in contemporary research.

For synthetic chemists, the challenges associated with the preparation of this compound—including regioselectivity and purification—are frequently debated topics. The 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine system requires careful optimization of reaction conditions, a subject often explored in method development studies. Meanwhile, the compound's CAS No. 886901-37-7 ensures traceability in commercial and academic settings, addressing the growing need for reproducibility in scientific research.

In summary, N-{2-butyl(methyl)aminoethyl}-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide represents a compelling case study in modern chemical biology. Its structural features intersect with multiple hot topics in life sciences, from rational drug design to chemical probe development. As the scientific community continues to explore its applications, this compound is poised to remain a subject of both theoretical interest and practical significance.